Cas no 1805541-59-6 (5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide)

• Product Name: 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide
• CAS No: 1805541-59-6
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4892971
• Update Time: 2025-06-25

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide

• Inchi： 1S/C8H7F2IN2O2/c1-15-8-5(11)4(7(12)14)3(2-13-8)6(9)10/h2,6H,1H3,(H2,12,14)
• InChI Key： MOQYKXMBQWKGAA-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1C(N)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide (CAS No. 1805541-59-6): An Overview

5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide (CAS No. 1805541-59-6) is a versatile compound with significant potential in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide is notable for its difluoromethyl, iodo, and methoxy substituents on the pyridine ring. These functional groups contribute to the compound's distinct physicochemical properties and biological activity. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable moiety in drug design.

Recent studies have explored the synthesis of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide using various methodologies. One notable approach involves the reaction of 3-bromo-2-methoxypyridine with difluoromethyl iodide followed by amination to form the final product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of biological activity, 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide has shown promising results in preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases associated with cancer progression and inflammatory responses. The compound's ability to selectively target these enzymes without affecting other critical pathways makes it a candidate for further development as a therapeutic agent.

The pharmacological properties of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide have also been extensively studied. Preclinical data indicate that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential as a standalone therapeutic agent, 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide has been investigated as a building block for more complex molecules. Its unique structural features make it an attractive starting point for the synthesis of analogs with enhanced biological activity or improved pharmacological properties. This versatility has led to its use in combinatorial chemistry approaches aimed at discovering novel drugs with optimized therapeutic profiles.

The safety profile of 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide is another important aspect of its evaluation. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a safe and effective treatment option.

In conclusion, 5-(Difluoromethyl)-3-iodo-2-methoxypyridine-4-carboxamide (CAS No. 1805541-59-6) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure, favorable biological activity, and good safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.